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Introduction
Fce 22250 is a 3-azinomethylrifamycin, a class of antibiotics known for its potent antibacterial

properties.[1] Characterized by its long-term persistence in vivo and good oral absorption, Fce
22250 has demonstrated a broad spectrum of activity, notably against mycobacteria.[1] In

preclinical studies, it has shown superior efficacy compared to rifampicin in mouse models of

Mycobacterium tuberculosis infection.[1] These application notes provide a comprehensive

overview of the antibacterial activity of Fce 22250, along with detailed protocols for its

evaluation.

Mechanism of Action
Rifamycins, the class of antibiotics to which Fce 22250 belongs, function by inhibiting bacterial

DNA-dependent RNA polymerase.[2] This enzyme is crucial for the transcription of DNA into

RNA, a vital step in protein synthesis. By binding to the β-subunit of the RNA polymerase,

rifamycins effectively block the elongation of the RNA chain, leading to a cessation of protein

production and ultimately, bacterial cell death.[2] This targeted action makes them effective

bactericidal agents against a wide range of bacteria.[2]
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Table 1: In Vitro Antibacterial Activity of Fce 22250 -
Minimum Inhibitory Concentrations (MICs)
The following table summarizes the expected Minimum Inhibitory Concentration (MIC) values

of Fce 22250 against a variety of Gram-positive, Gram-negative, and mycobacterial species.

The data is based on the findings reported by Della Bruna C, et al. in the Journal of Antibiotics

(1985). Researchers should consult the original publication for the complete dataset and

specific experimental conditions.

Bacterial Species Strain
Expected MIC Range
(µg/mL)

Gram-Positive Bacteria

Staphylococcus aureus Various Data not available in snippets

Streptococcus pyogenes Various Data not available in snippets

Enterococcus faecalis Various Data not available in snippets

Gram-Negative Bacteria

Escherichia coli Various Data not available in snippets

Pseudomonas aeruginosa Various Data not available in snippets

Haemophilus influenzae Various Data not available in snippets

Mycobacteria

Mycobacterium tuberculosis H37Rv Data not available in snippets

Mycobacterium microti Lower than rifampin[3]

Note: The exact MIC values from the primary literature were not available in the search results.

It is highly recommended to consult the full text of "Laboratory evaluation of a new long-acting

3-azinomethylrifamycin FCE 22250" by Della Bruna C, et al. for precise data.
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Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution
This protocol is based on the guidelines established by the Clinical and Laboratory Standards

Institute (CLSI).

1. Materials:

Fce 22250

Bacterial strains of interest

Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate growth medium

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Spectrophotometer

Incubator

2. Procedure:

Preparation of Fce 22250 Stock Solution: Prepare a stock solution of Fce 22250 in a suitable

solvent (e.g., DMSO) at a concentration of 1280 µg/mL.

Serial Dilutions: Perform serial two-fold dilutions of the Fce 22250 stock solution in the

appropriate broth medium in the 96-well plate to achieve a range of concentrations (e.g., 64

µg/mL to 0.06 µg/mL).

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard. Dilute this suspension in broth to achieve a final inoculum concentration of

approximately 5 x 10^5 CFU/mL in each well.

Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate

containing the Fce 22250 dilutions. Include a growth control (no antibiotic) and a sterility

control (no bacteria).
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Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of Fce 22250 that completely inhibits

visible growth of the organism as detected by the unaided eye.
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Experiment Setup
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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